Cas no 128790-14-7 (2-(Chloromethyl)-5-(trifluoromethyl)pyridine)

• Product Name: 2-(Chloromethyl)-5-(trifluoromethyl)pyridine
• CAS No: 128790-14-7
• MF: C₇H₅ClF₃N
• MW: 195.569511175156
• MDL: MFCD10697590
• CID: 850450
• PubChem ID: 18361720
• Update Time: 2025-11-06

2-(Chloromethyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5-(trifluoromethyl)pyridine
• LogP
• pyridine, 2-(chloromethyl)-5-(trifluoromethyl)-
• 5-trifluoroMethyl-pyridin-2-ylMethyl chloride
• 2-(ChloroMethyl)-5-(trifluoroMethoxy)pyridine
• 2-chloromethyl-5-(trifluoromethyl)pyridine
• MFCD10697590
• AB60004
• CS-0018914
• SCHEMBL2303966
• AKOS006304374
• 128790-14-7
• EN300-205959
• DB-354928
• AS-50726
• DTXSID60593105
• P10969

• MDL： MFCD10697590
• Inchi： 1S/C7H5ClF3N/c8-3-6-2-1-5(4-12-6)7(9,10)11/h1-2,4H,3H2
• InChI Key： XOVKMILMYFEUMK-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C(F)(F)F)=CN=1

Computed Properties

• Exact Mass: 195.00635
• Monoisotopic Mass: 195.0062613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.359
• Boiling Point: 198.1°C at 760 mmHg
• Flash Point: 73.6°C
• Refractive Index: 1.455
• PSA: 12.89

Additional information on 2-(Chloromethyl)-5-(trifluoromethyl)pyridine

2-(Chloromethyl)-5-(trifluoromethyl)pyridine: A Versatile Compound in Modern Chemical and Pharmaceutical Research

2-(Chloromethyl)-5-(trifluoromethyl)pyridine (CAS No. 128790-14-7) is a multifunctional compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, including a chloromethyl group and a trifluoromethyl substituent on a pyridine ring. These functionalities make it an attractive building block for the synthesis of various bioactive molecules and pharmaceuticals.

The chloromethyl group in 2-(Chloromethyl)-5-(trifluoromethyl)pyridine is highly reactive and can undergo various chemical transformations, such as nucleophilic substitution reactions. This reactivity allows for the introduction of diverse functional groups, making it a valuable intermediate in the synthesis of complex molecules. Additionally, the trifluoromethyl group imparts significant electronic and steric effects, which can influence the biological activity and pharmacological properties of the final products.

Recent studies have highlighted the potential applications of 2-(Chloromethyl)-5-(trifluoromethyl)pyridine in the development of novel drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The trifluoromethyl group was found to enhance the lipophilicity and metabolic stability of the molecules, which are crucial factors for drug efficacy and safety.

In another research article, scientists explored the use of 2-(Chloromethyl)-5-(trifluoromethyl)pyridine in the synthesis of novel inhibitors for specific enzymes involved in disease pathways. The chloromethyl group was utilized to introduce bioisosteric replacements, leading to improved binding affinity and selectivity. These findings underscore the versatility and potential of this compound in drug discovery and development.

The synthetic accessibility of 2-(Chloromethyl)-5-(trifluoromethyl)pyridine has also been extensively studied. Various methods have been developed to synthesize this compound efficiently, including transition-metal-catalyzed reactions and direct functionalization strategies. These synthetic routes not only improve the yield and purity but also reduce the environmental impact by minimizing waste generation.

In addition to its applications in medicinal chemistry, 2-(Chloromethyl)-5-(trifluoromethyl)pyridine has found use in other areas of chemical research. For example, it has been employed as a ligand in catalytic systems for asymmetric synthesis, where its electronic properties contribute to enhanced enantioselectivity. This versatility makes it a valuable tool for researchers working on developing new catalytic processes.

The safety profile of 2-(Chloromethyl)-5-(trifluoromethyl)pyridine is another important consideration. While it is not classified as a hazardous material, proper handling and storage procedures should be followed to ensure workplace safety. Researchers should adhere to standard laboratory practices, including the use of personal protective equipment (PPE) and proper waste disposal methods.

In conclusion, 2-(Chloromethyl)-5-(trifluoromethyl)pyridine (CAS No. 128790-14-7) is a highly versatile compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features enable it to serve as a valuable building block for the synthesis of bioactive molecules and pharmaceuticals. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in modern scientific endeavors.